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For decades, 1,3-diphenylguanidine (DPG) has been a cornerstone of the rubber industry,

widely employed as a secondary accelerator in sulfur vulcanization. Its effectiveness in

activating primary accelerators and enhancing the properties of rubber compounds, particularly

in silica-filled formulations for tires, is well-established. However, growing concerns over the

release of aniline, a suspected carcinogen, during the high-temperature vulcanization process

have spurred the search for safer and equally effective alternatives. This guide provides a

comprehensive comparison of promising alternatives to DPG, supported by experimental data,

to assist researchers and professionals in developing next-generation rubber compounds.

This guide delves into the performance of several key alternatives to DPG, including

commercially available products and novel compounds. We will examine their effects on cure

characteristics, physical and dynamic properties of vulcanized rubber, and their overall safety

profiles.

Performance Comparison of DPG Alternatives
The selection of a suitable DPG alternative depends on the specific requirements of the rubber

compound and its intended application. The following tables summarize the comparative

performance of various alternatives against the benchmark, DPG.

Table 1: Comparison of Cure Characteristics
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Accelerator
System

Scorch Time
(t_s2, min)

Optimum Cure
Time (t_c90,
min)

Cure Rate
Index (CRI)

Reference

DPG (Control) Varies (baseline) Varies (baseline) Varies (baseline)

Rhenocure DR/S
Comparable or

slightly longer

Comparable or

shorter
Higher [1]

Vulcuren Longer Comparable Lower [1]

Activ8 Longer
Significantly

Shorter
Higher [2]

Dithiophosphates

(DTP)
Shorter Shorter Higher [3][4]

L-Cystine Shorter Shorter Higher

Table 2: Comparison of Physical Properties

Accelerator
System

Tensile
Strength
(MPa)

Modulus at
300% (MPa)

Elongation
at Break (%)

Hardness
(Shore A)

Reference

DPG

(Control)

Varies

(baseline)

Varies

(baseline)

Varies

(baseline)

Varies

(baseline)
[5]

Rhenocure

DR/S

Comparable

or slightly

higher

Comparable Comparable Comparable [1]

Vulcuren Comparable Comparable Comparable Comparable [1]

Activ8 Higher Higher Comparable Comparable [6]

Dithiophosph

ates (DTP)

Comparable

or higher
Higher Lower Higher [3][4]

L-Cystine

Comparable

or slightly

higher

Higher Lower Higher
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Table 3: Comparison of Dynamic Properties and Safety

Accelerator
System

Tan δ @
60°C (Lower
is better for
rolling
resistance)

Reversion
Resistance

Aniline
Formation

Nitrosamine
Formation
Potential

Reference

DPG

(Control)

Varies

(baseline)
Moderate Yes Low [7]

Rhenocure

DR/S
Lower Good No Low [1][8]

Vulcuren Lower Excellent No Low [1][9]

Activ8 Lower Good No No [2][10]

Dithiophosph

ates (DTP)
Lower Excellent No No [4]

L-Cystine Comparable Good No No [11]

Key Alternatives to DPG: A Closer Look
Several promising alternatives to DPG have emerged from extensive research and

development efforts. These compounds offer a range of properties that can be tailored to

specific rubber formulations.

Rhenocure® DR/S
Rhenocure® DR/S, a polyethyleneimine-based accelerator, has shown to be a versatile

replacement for DPG.[1] It is particularly effective in black rubber compounds for tires and

technical rubber goods.[8] Studies have demonstrated that lower levels of Rhenocure DR/S

can achieve equivalence to DPG in terms of physical properties, with the added benefit of

improved dynamic properties, such as a lower loss factor, which can contribute to reduced

rolling resistance in tires.[1] A key advantage of Rhenocure DR/S is that its non-aromatic

structure prevents the formation of aniline during vulcanization.[1]
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Vulcuren®
Vulcuren®, identified as 1,6-bis(N,N-dibenzylthiocarbamoyldithio)-hexane, acts as a hybrid

crosslinker and is a viable DPG alternative, especially in silica-filled "green" tire tread

compounds.[1][9] It offers a better scorch delay compared to DPG and contributes to a reduced

loss factor.[1] Furthermore, Vulcuren® exhibits excellent anti-reversion properties, which helps

to maintain the crosslink density at high curing or service temperatures.[1] Like Rhenocure

DR/S, it does not generate aniline.[1]

Activ8®
Activ8® is a multi-functional additive that acts as an ultra-accelerator and activator.[2] It is a

functionalized ethylene glycol terminated with a silicate compound and contains a

dibenzyldithiocarbamate salt.[2] When used as a direct replacement for DPG, Activ8® can

significantly boost the cure rate and improve dynamic properties.[2] It also offers the advantage

of a longer scorch time, which improves processing safety.[2] Activ8® is free of heavy metals

and does not form nitrosamines.[2][10]

Dithiophosphates (DTP)
Dithiophosphates have been identified as effective secondary accelerators that can replace

DPG, particularly in silica-reinforced natural rubber compounds.[3][4] They are more reactive

than DPG, leading to faster vulcanization and lower reversion, which in turn improves aging

properties.[3] Dithiophosphates are also non-nitrosamine generating accelerators.[4][12]

L-Cystine
Naturally occurring amino acids, such as L-cystine, have been explored as environmentally

friendly co-accelerators to replace DPG in silica-filled solution styrene-butadiene rubber (S-

SBR).[11] Studies have shown that L-cystine can effectively accelerate the vulcanization

process and improve the mechanical properties of the vulcanizates.[11][13]

Triacetin
Short-chained alkyl esters of glycerol, such as triacetin (glycerol triacetate), have been

proposed as alternatives to DPG in silica-based rubber mixtures.[14] While primarily known as

a plasticizer, its potential as a secondary accelerator is an area of ongoing research.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://s3-prod.rubbernews.com/2020-01/RPN%2001-27-20%20Tech%20Notebook.pdf
https://www.k-online.com/en/Media_News/News/K_Archive/Vulcuren_as_an_alternative_to_DPG
https://s3-prod.rubbernews.com/2020-01/RPN%2001-27-20%20Tech%20Notebook.pdf
https://s3-prod.rubbernews.com/2020-01/RPN%2001-27-20%20Tech%20Notebook.pdf
https://s3-prod.rubbernews.com/2020-01/RPN%2001-27-20%20Tech%20Notebook.pdf
https://innovationbridge.info/ibportal/sites/default/files/Activ8%20-%20DKT%20brochure%20DPG%20replacement.pdf
https://innovationbridge.info/ibportal/sites/default/files/Activ8%20-%20DKT%20brochure%20DPG%20replacement.pdf
https://innovationbridge.info/ibportal/sites/default/files/Activ8%20-%20DKT%20brochure%20DPG%20replacement.pdf
https://innovationbridge.info/ibportal/sites/default/files/Activ8%20-%20DKT%20brochure%20DPG%20replacement.pdf
https://innovationbridge.info/ibportal/sites/default/files/Activ8%20-%20DKT%20brochure%20DPG%20replacement.pdf
https://www.jtipartners.com/activ8
https://research.utwente.nl/en/publications/alternative-secondary-accelerator-for-silica-filled-natural-rubbe/
https://www.researchgate.net/publication/290160416_Application_of_dithiophosphates_in_silica_reinforced_elastomer_compounds
https://research.utwente.nl/en/publications/alternative-secondary-accelerator-for-silica-filled-natural-rubbe/
https://www.researchgate.net/publication/290160416_Application_of_dithiophosphates_in_silica_reinforced_elastomer_compounds
https://lanxess.com/-/media/project/lanxess/corporate-internet/products-and-solutions/industries/tire-and-rubber/rch-rubber-catalogue-eu-vers_us-0623-web.pdf
https://www.researchgate.net/publication/235443514_Naturally_Occurring_Amino_Acids_A_Suitable_Substitute_of_N-N-Di-phenyl_Guanidine_DPG_in_Silica_Tyre_Formulation
https://www.researchgate.net/publication/235443514_Naturally_Occurring_Amino_Acids_A_Suitable_Substitute_of_N-N-Di-phenyl_Guanidine_DPG_in_Silica_Tyre_Formulation
https://www.researchgate.net/figure/General-composition-of-the-SBR-rubber-compounds-with-the-DPG-accelerator-phr_tbl1_347165419
https://www.marcorubber.com/chemical-compatibility/TRIACETIN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reproducibility. The following are detailed protocols for key experiments used

in the evaluation of rubber vulcanization accelerators.

Cure Characteristics (ASTM D2084)
Cure characteristics are determined using a Moving Die Rheometer (MDR). This test measures

the change in stiffness of a rubber compound as it vulcanizes.

Sample Preparation: A small, uncured rubber sample (typically 4-5 grams) is prepared.

Test Setup: The sample is placed in a temperature-controlled die cavity of the MDR. The dies

are closed, and the test is initiated.

Measurement: One of the dies oscillates at a specified frequency and amplitude, and the

torque required to oscillate the die is measured as a function of time.

Data Analysis: A cure curve (torque vs. time) is generated. From this curve, key parameters

are determined:

Minimum Torque (ML): An indication of the compound's viscosity before vulcanization.

Maximum Torque (MH): An indication of the compound's stiffness after vulcanization.

Scorch Time (t_s2): The time it takes for the torque to rise by 2 units from the minimum

torque, indicating the onset of vulcanization and processing safety.

Optimum Cure Time (t_c90): The time required to reach 90% of the maximum torque,

representing the optimal state of cure.

Cure Rate Index (CRI): Calculated as 100 / (t_c90 - t_s2), it represents the speed of the

vulcanization reaction.

Physical Properties (ASTM D412, ASTM D2240)
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Tensile Properties (ASTM D412): This test measures the force required to stretch a rubber

sample until it breaks.

Specimen Preparation: Dumbbell-shaped specimens are cut from a vulcanized rubber sheet.

[15][16]

Test Procedure: The specimen is placed in the grips of a tensile testing machine. The

machine pulls the specimen at a constant speed (typically 500 mm/min) until it ruptures.[15]

[16]

Data Acquisition: The force and elongation are continuously recorded during the test.

Data Analysis: The following properties are calculated:

Tensile Strength: The maximum stress applied to the specimen at the point of rupture.[17]

Modulus: The stress at a specific elongation (e.g., 100%, 300%).[17]

Elongation at Break: The percentage increase in length of the specimen at the point of

rupture.[16]

Hardness (ASTM D2240): This test measures the resistance of the rubber to indentation.

Apparatus: A durometer (Shore A for most rubber compounds) is used.

Procedure: The indenter of the durometer is pressed into the surface of the vulcanized

rubber sample.

Reading: The hardness value is read directly from the durometer scale.

Dynamic Mechanical Analysis (DMA)
DMA is used to evaluate the viscoelastic properties of rubber compounds, which are crucial for

applications like tires.

Sample Preparation: A small, vulcanized rubber sample of defined geometry is prepared.
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Test Setup: The sample is mounted in the DMA instrument, which can apply an oscillating

force in various modes (e.g., tension, shear).[18][19]

Test Conditions: The test is typically conducted over a range of temperatures and

frequencies.[19]

Measurement: The instrument measures the storage modulus (E' or G'), loss modulus (E'' or

G''), and tan delta (tan δ = E''/E' or G''/G').

Data Interpretation:

Storage Modulus (E' or G'): Represents the elastic portion of the material's response and

its ability to store energy.

Loss Modulus (E'' or G''): Represents the viscous portion of the material's response and its

ability to dissipate energy as heat.

Tan Delta (tan δ): The ratio of the loss modulus to the storage modulus. A lower tan δ at

60°C is generally correlated with lower rolling resistance in tires, while a higher tan δ at

0°C can indicate better wet grip.

Visualizing the Pathways and Processes
To better understand the concepts discussed, the following diagrams illustrate the general

mechanism of sulfur vulcanization, a typical experimental workflow for evaluating accelerators,

and a comparison of the chemical structures of DPG and its alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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